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Compound of Interest

Compound Name: 17:0-18:1 PE-d5
CAS No.: 2342575-56-6
Cat. No.: B15552465
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-
phosphoethanolamine-d5 (17:0-18:1 PE-d5), a high-purity, deuterated
phosphatidylethanolamine. This internal standard is critical for achieving accurate and
reproducible quantification of phosphatidylethanolamines (PEs) in complex biological samples
through mass spectrometry-based lipidomics.

Core Product Information

17:0-18:1 PE-d5 is a synthetic, stable isotope-labeled lipid that is chemically identical to its
endogenous counterpart, with the exception of five deuterium atoms on the ethanolamine
headgroup. This mass shift allows for its clear distinction from endogenous PE species during
mass spectrometric analysis, making it an ideal internal standard for lipidomics and
metabolomics research.[1][2]

Supplier Information

Primary suppliers for high-purity 17:0-18:1 PE-d5 include:
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e Avanti Polar Lipids (distributed by MilliporeSigma)[1][3][4]
¢ MedChemExpress|[2]

It is recommended to obtain a certificate of analysis from the supplier for each lot to ensure
purity and concentration.

Quantitative Data Summary

The following table summarizes the key quantitative specifications for 17:0-18:1 PE-d5,
compiled from supplier datasheets and certificates of analysis.

Parameter Value Reference
1-heptadecanoyl-2-oleoyl-sn-
Synonym glycero(d5)-3- [1114]
phosphoethanolamine
CAS Number 2342575-56-6 [1]
Molecular Formula CaoH73DsNOsP [1]
Molecular Weight 737.05 g/mol [1]
Purity >99% (TLC) [1]
Form Solution [1]
Concentration Typically 1 mg/mL [1]
Storage Temperature -20°C [1]
Shipping Condition Dry Ice [1]

Application in Lipidomics: Experimental Protocol

17:0-18:1 PE-d5 is primarily utilized as an internal standard in quantitative lipidomics workflows
to account for sample loss during extraction and variability in ionization efficiency during mass
spectrometry analysis. The following is a generalized experimental protocol for the extraction
and analysis of lipids from plasma or serum using a deuterated internal standard.
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Materials

e LC-MS grade methanol, chloroform, and isopropanol
e 17:0-18:1 PE-d5 internal standard solution

o Phosphate-buffered saline (PBS)

e Antioxidant (e.qg., butylated hydroxytoluene - BHT)

o Metal chelator (e.g., EDTA)

 Biological sample (e.g., plasma, serum)

o Centrifuge, evaporator (e.g., under nitrogen stream)

e LC-MS system (e.g., with a C18 reverse-phase column)

Experimental Procedure

e Sample Preparation:
o Thaw frozen plasma or serum samples on ice.

o To a 1.5 mL microcentrifuge tube, add a known volume of the biological sample (e.g., 50
pL).

« Internal Standard Spiking:

o Add a known amount of 17:0-18:1 PE-d5 internal standard solution to the sample. The
amount should be optimized to be within the linear range of the instrument's detection and
comparable to the expected endogenous PE levels.

 Lipid Extraction (Folch Method):

o Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. It is advisable to include an
antioxidant like BHT in the chloroform to prevent lipid oxidation.
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o Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein
precipitation.

o Add PBS or a saline solution to induce phase separation.

o Centrifuge the sample at a low speed (e.g., 2000 x g) for 5 minutes to separate the
agueous and organic layers.

o Carefully collect the lower organic layer, which contains the lipids, using a glass pipette
and transfer it to a new tube.

e Drying and Reconstitution:

o Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen
or using a vacuum concentrator.

o Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS
analysis (e.g., methanol:isopropanol 1:1 v/v).

e LC-MS/MS Analysis:
o Inject the reconstituted sample into an LC-MS/MS system.

o Separate the lipids using a reverse-phase C18 column with a gradient of mobile phases
(e.g., water/acetonitrile with additives like formic acid or ammonium acetate).

o Detect the lipids using a tandem mass spectrometer operating in a targeted mode, such
as Multiple Reaction Monitoring (MRM), monitoring for the specific precursor-to-product
ion transitions for both the endogenous PEs and the 17:0-18:1 PE-d5 internal standard.

e Data Analysis:

o Integrate the peak areas for the endogenous PE species and the 17:0-18:1 PE-d5 internal
standard.

o Calculate the concentration of the endogenous PEs by comparing the ratio of their peak
areas to the peak area of the known amount of the internal standard, referencing a
calibration curve if absolute quantification is desired.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15552465/docs?utm_src=pdf-body#technical-guide-17-0-18-1-pe-d5-for-advanced-lipidomic-analysis
https://www.benchchem.com/product/b15552465/docs?utm_src=pdf-body#technical-guide-17-0-18-1-pe-d5-for-advanced-lipidomic-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualization of Workflows and Pathways
Experimental Workflow for Lipidomics

4 Sample Preparation )
Biological Sample
(Plasma, Serum, Tissue)

:

Spike with
17:0-18:1 PE-d5

G J

Lipid Extraction

Addition of
Chloroform:Methanol (2:1)
Phase Separation
(Addition of PBS)
Collect Organic Layer

t
Anavlysis

G J

Dry Down
(Nitrogen Stream)

:

Reconstitute in
LC-MS Solvent

:

LC-MS/MS Analysis
(MRM Mode)

:

Data Processing and
Quantification

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A typical experimental workflow for quantitative lipidomics using a deuterated internal
standard.

Phosphatidylethanolamine Biosynthesis Pathways

Phosphatidylethanolamines are synthesized in mammalian cells primarily through two major
pathways: the Kennedy pathway (CDP-ethanolamine pathway) located in the endoplasmic
reticulum, and the phosphatidylserine decarboxylase (PSD) pathway in the mitochondria. The
non-deuterated counterpart of 17:0-18:1 PE is a component of these pathways.
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Caption: Overview of the major biosynthesis pathways and cellular functions of
phosphatidylethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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